

Application Notes and Protocols: GSK2245035 Maleate In Vitro Assay

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: GSK2245035 maleate

CAS No.: 1325212-97-2

Cat. No.: B15194511

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2245035 maleate is a potent and selective agonist of Toll-like receptor 7 (TLR7).^[1] TLR7 is an endosomal receptor that recognizes single-stranded RNA viruses and small synthetic agonists. Activation of TLR7 on immune cells, such as plasmacytoid dendritic cells (pDCs) and B cells, initiates a signaling cascade that leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines. This immunomodulatory activity makes GSK2245035 a compound of interest for therapeutic applications in diseases like allergic rhinitis and asthma, where a shift from a Th2 to a Th1 immune response is desirable.^[1]

These application notes provide a detailed protocol for an in vitro assay to characterize the activity of **GSK2245035 maleate** by measuring its effect on cytokine production in human peripheral blood mononuclear cells (PBMCs).

Data Presentation

The immunomodulatory potential of GSK2245035 has been demonstrated in vitro through its ability to modulate cytokine secretion from human PBMCs. While specific dose-response data with EC50 values for cytokine induction by GSK2245035 in vitro is not extensively available in public literature, studies have shown its qualitative effects. The following tables summarize the observed effects of GSK2245035 on cytokine production in cultured PBMCs from donors with allergic rhinitis.[1]

Table 1: Effect of GSK2245035 on Th1 and Regulatory Cytokine Secretion


Cytokine	Effect
Interferon-gamma (IFN- γ)	Enhanced secretion
Interleukin-10 (IL-10)	Enhanced secretion
Interferon-inducible protein 10 (IP-10)	Dose-dependent increase (observed in vivo)


Table 2: Effect of GSK2245035 on Th2 Cytokine Secretion

Cytokine	Effect
Interleukin-5 (IL-5)	Reduced secretion
Interleukin-13 (IL-13)	Reduced secretion

Signaling Pathway

Activation of TLR7 by GSK2245035 in the endosome of an immune cell, such as a plasmacytoid dendritic cell, triggers a MyD88-dependent signaling pathway. This leads to the activation of transcription factors NF- κ B and IRF7, which in turn induce the expression of type I interferons and other inflammatory cytokines.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Safety and pharmacodynamics of intranasal GSK2245035, a TLR7 agonist for allergic rhinitis: A randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols: GSK2245035 Maleate In Vitro Assay]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15194511/docs#application-notes-and-protocols-gsk2245035-maleate-in-vitro-assay>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check